Cas no 1505785-97-6 (2-(methylamino)-1-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-one)

• Product Name: 2-(methylamino)-1-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-one
• CAS No: 1505785-97-6
• MF: C₇H₈F₃N₃O
• MW: 207.153131484985
• CID: 6404340
• PubChem ID: 96862308
• Update Time: 2025-05-19

2-(methylamino)-1-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(methylamino)-1-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-one
• 1505785-97-6
• 2-(methylamino)-1-[3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-one
• EN300-1951784

• Inchi： 1S/C7H8F3N3O/c1-11-3-5(14)4-2-12-13-6(4)7(8,9)10/h2,11H,3H2,1H3,(H,12,13)
• InChI Key： GYWXSFAWWHVGRR-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=NN1)C(CNC)=O)(F)F

Computed Properties

• Exact Mass: 207.06194637g/mol
• Monoisotopic Mass: 207.06194637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 57.8Ų

Additional information on 2-(methylamino)-1-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-one

Introduction to 2-(methylamino)-1-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-one (CAS No. 1505785-97-6)

2-(methylamino)-1-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-one is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1505785-97-6, belongs to the pyrazole class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a methylamino group and a trifluoromethyl substituent on the pyrazole ring, contribute to its unique chemical properties and make it a promising candidate for further exploration in drug discovery.

The trifluoromethyl group is a key structural moiety in many modern pharmaceuticals due to its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. In the context of 2-(methylamino)-1-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-one, the electron-withdrawing nature of the trifluoromethyl group can influence the electronic distribution of the molecule, thereby affecting its reactivity and interaction with biological targets. This feature has been extensively studied in the development of novel agrochemicals and pharmaceuticals, where such modifications often lead to improved efficacy and reduced toxicity.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the biological activity of this compound with greater precision. Studies have suggested that the combination of the methylamino and trifluoromethyl groups may enhance the compound's ability to interact with specific enzymes or receptors, making it a potential lead for the development of new therapeutic agents. For instance, research has indicated that derivatives of pyrazole containing similar structural motifs have shown promise in inhibiting certain kinases and other enzymes implicated in cancer and inflammatory diseases.

The synthesis of 2-(methylamino)-1-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the methylamino group typically involves reductive amination or nucleophilic substitution reactions, while the attachment of the trifluoromethyl group can be achieved through halogenation followed by metal-catalyzed cross-coupling reactions. These synthetic strategies highlight the compound's complexity and underscore the importance of meticulous synthetic planning in pharmaceutical research.

In terms of biological evaluation, preliminary studies on 2-(methylamino)-1-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-one have revealed intriguing pharmacological properties. The compound has been tested for its potential as an inhibitor of various enzymes, including those involved in metabolic pathways relevant to diseases such as diabetes and obesity. Additionally, its structural similarity to known bioactive molecules suggests that it may exhibit anti-inflammatory or immunomodulatory effects. These findings align with broader trends in drug discovery, where structurally diverse compounds are being explored for their multitarget interactions.

The role of heterocyclic compounds like pyrazoles in medicinal chemistry cannot be overstated. These molecules have been extensively utilized in the development of drugs targeting a wide range of diseases, from infectious disorders to chronic conditions such as cardiovascular disease and neurodegenerative disorders. The versatility of pyrazole derivatives lies in their ability to adopt multiple conformations and interact with various biological targets through hydrogen bonding, hydrophobic interactions, and other non-covalent forces.

Future research on 2-(methylamino)-1-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-one is likely to focus on optimizing its pharmacokinetic properties through structure-based drug design (SBDD) and computationally guided molecular optimization (CGMO). These approaches leverage advanced computational tools to predict how small changes in molecular structure can impact biological activity, allowing researchers to design more effective candidates with fewer off-target effects.

The integration of machine learning algorithms into drug discovery pipelines has further accelerated the identification of novel bioactive compounds like 2-(methylamino)-1-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-one. By analyzing vast datasets containing chemical structures and biological responses, these algorithms can identify patterns that human researchers might overlook, leading to more efficient screening processes and faster development timelines.

In conclusion,2-(methylamino)-1-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-one represents a fascinating example of how structural modifications can lead to novel pharmacological entities with significant therapeutic potential. Its unique combination of functional groups makes it an attractive candidate for further investigation, particularly in areas such as oncology and anti-inflammatory therapy. As research continues to uncover new applications for this compound,1505785-97-6, it is likely to play an important role in shaping future advancements in medicinal chemistry.